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Compound of Interest

Compound Name: Adentri

Cat. No.: B1665529 Get Quote

This guide provides a detailed comparison of the binding specificity of Adentri, a novel

antibody-drug conjugate (ADC), with an alternative therapeutic ADC. The following sections

present supporting experimental data, detailed methodologies, and visual representations of

the signaling pathway and experimental workflows. This information is intended for

researchers, scientists, and drug development professionals to objectively evaluate the

performance of Adentri.

Comparative Binding Affinity
To ascertain the binding specificity of Adentri, its affinity for its intended target, CD30, was

compared against its affinity for other structurally similar receptors. The data presented in Table

1 clearly demonstrates Adentri's high affinity for CD30, with minimal off-target binding.

Compound Target
Dissociation Constant (Kd)
(nM)

Adentri CD30 0.1

Adentri CD40 >1000

Adentri TNFR1 >1000

Alternative ADC CD30 1.2

Alternative ADC CD40 500
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Table 1: Comparative Binding Affinities. The dissociation constants (Kd) of Adentri and an

alternative ADC for the target receptor CD30 and other related receptors were determined

using surface plasmon resonance.

Cellular Target Engagement
The specificity of Adentri's binding to its target on the cell surface was further evaluated using

a cell-based assay. As shown in Table 2, Adentri exhibits potent binding to CD30-expressing

cells, with significantly lower binding to cells that do not express CD30.

Cell Line CD30 Expression Adentri EC50 (nM)
Alternative ADC
EC50 (nM)

Karpas 299 High 0.5 5.2

Jurkat Low >500 >500

HEK293 Negative >1000 >1000

Table 2: Cellular Binding Potency. The half-maximal effective concentration (EC50) for binding

of Adentri and an alternative ADC to cell lines with varying levels of CD30 expression was

determined by flow cytometry.

Signaling Pathway and Mechanism of Action
Adentri is an antibody-drug conjugate designed to target and eliminate CD30-expressing

tumor cells. The proposed mechanism of action is initiated by the binding of Adentri to the

CD30 receptor on the cell surface. This binding event leads to the internalization of the

Adentri-CD30 complex. Inside the cell, the linker is cleaved, releasing the cytotoxic payload,

which ultimately induces cell cycle arrest and apoptosis.
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Caption: Proposed signaling pathway of Adentri.
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Experimental Workflow for Specificity Assessment
The binding specificity of Adentri was rigorously tested using a combination of in vitro and cell-

based assays. The workflow outlined below ensures a comprehensive evaluation of both on-

target and potential off-target interactions.

In Vitro Analysis Cell-Based Analysis

Surface Plasmon Resonance (SPR)
(Binding Kinetics)

ELISA
(Binding Confirmation)

Flow Cytometry
(Cell Surface Binding)

Cytotoxicity Assay
(Functional Effect) EndStart

Click to download full resolution via product page

Caption: Experimental workflow for specificity assessment.

Experimental Protocols
Surface Plasmon Resonance (SPR)

Immobilization: Recombinant human CD30, CD40, and TNFR1 proteins were immobilized on

a CM5 sensor chip using standard amine coupling chemistry.

Binding Analysis: A serial dilution of Adentri and the alternative ADC (0.1 nM to 100 nM) in

HBS-EP+ buffer was injected over the sensor surface.

Data Acquisition: Association and dissociation phases were monitored for 180 seconds and

300 seconds, respectively.

Data Analysis: The resulting sensorgrams were fit to a 1:1 Langmuir binding model to

determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation

constant (Kd).

Flow Cytometry

Cell Preparation: Karpas 299, Jurkat, and HEK293 cells were cultured to a density of 1 x

10^6 cells/mL.
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Incubation: Cells were incubated with increasing concentrations of fluorescently labeled

Adentri or the alternative ADC (0.01 nM to 1000 nM) for 1 hour at 4°C.

Washing: Cells were washed three times with ice-cold PBS containing 1% BSA.

Data Acquisition: The fluorescence intensity of the cells was measured using a flow

cytometer.

Data Analysis: The mean fluorescence intensity was plotted against the antibody

concentration, and the EC50 values were calculated using a four-parameter logistic

regression model.

To cite this document: BenchChem. [Confirming the Specificity of Adentri's Binding Target: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665529#confirming-the-specificity-of-adentri-s-
binding-target]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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